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Compound of Interest

Compound Name: 2,4,5-Trichlorobenzaldehyde

CAS No.: 35696-87-8

Cat. No.: B3041761

Get Quote

An In-Depth Technical Guide to the Synthesis of 2,4,5-Trichlorobenzaldehyde

Introduction
2,4,5-Trichlorobenzaldehyde (C₇H₃Cl₃O) is a chlorinated aromatic aldehyde of significant

interest in industrial and research chemistry.[1][2] Its molecular structure, featuring a formyl

group and three chlorine atoms on the benzene ring, makes it a valuable and reactive

intermediate.[1][3] This compound serves as a critical building block in the synthesis of various

agrochemicals, including herbicides and plant growth regulators, as well as dyes, pigments,

and other specialty chemicals.[3] The strategic placement of the chlorine atoms influences the

molecule's reactivity and the biological activity of its derivatives.[3] This guide provides a

detailed exploration of the principal synthetic pathways to 2,4,5-Trichlorobenzaldehyde,

focusing on the underlying reaction mechanisms, experimental protocols, and process

variables for an audience of chemical researchers and drug development professionals.

Principal Synthesis Pathways
The synthesis of 2,4,5-Trichlorobenzaldehyde can be achieved through several strategic

approaches. The most common methods involve either the direct formylation of a readily

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b3041761#bc-rfq
https://www.benchchem.com/product/b3041761/docs?utm_src=pdf-body#synthesis-pathways-for-2-4-5-trichlorobenzaldehyde
https://www.benchchem.com/product/b3041761/docs?utm_src=pdf-body#synthesis-pathways-for-2-4-5-trichlorobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trichlorobenzaldehyde
https://www.lookchem.com/ProductWholeProperty_LCPL1032520.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trichlorobenzaldehyde
https://www.myskinrecipes.com/shop/en/halogenated-aromatic-intermediates/243515-245-trichlorobenzaldehyde.html
https://www.myskinrecipes.com/shop/en/halogenated-aromatic-intermediates/243515-245-trichlorobenzaldehyde.html
https://www.myskinrecipes.com/shop/en/halogenated-aromatic-intermediates/243515-245-trichlorobenzaldehyde.html
https://www.benchchem.com/product/b3041761/docs?utm_src=pdf-body#synthesis-pathways-for-2-4-5-trichlorobenzaldehyde
https://www.benchchem.com/product/b3041761/docs?utm_src=pdf-body#synthesis-pathways-for-2-4-5-trichlorobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


available precursor like 1,2,4-trichlorobenzene or the oxidation of the corresponding methyl-

substituted arene, 2,4,5-trichlorotoluene.

Pathway 1: Vilsmeier-Haack Formylation of 1,2,4-
Trichlorobenzene
The Vilsmeier-Haack reaction is a robust and widely used method for the formylation of

electron-rich aromatic compounds.[4][5] While 1,2,4-trichlorobenzene is considered electron-

deficient due to the inductive effect of the chlorine atoms, this reaction can still be driven to

completion under appropriate conditions, making it a viable synthetic route.

Causality and Mechanism:

The reaction proceeds via the formation of a substituted chloroiminium ion, known as the

Vilsmeier reagent, from the interaction of a substituted amide (typically N,N-dimethylformamide,

DMF) and a halide, most commonly phosphorus oxychloride (POCl₃).[6][7] This iminium ion is a

weak electrophile that then attacks the aromatic ring in an electrophilic aromatic substitution

reaction.[4][6] The resulting intermediate is subsequently hydrolyzed during aqueous workup to

yield the final aryl aldehyde.[5][7]

The mechanism unfolds in three primary stages:

Formation of the Vilsmeier Reagent: DMF reacts with POCl₃ to generate the electrophilic

N,N-dimethylchloroiminium ion.[4][6]

Electrophilic Aromatic Substitution: The 1,2,4-trichlorobenzene ring attacks the Vilsmeier

reagent. The formyl group is directed to the position para to the 1-chloro substituent, which is

the most activated and least sterically hindered position available.

Hydrolysis: The intermediate iminium salt is hydrolyzed upon the addition of water to liberate

2,4,5-trichlorobenzaldehyde.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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